4-Hydroxy-3-benzylpiperidine
Cat. No. B8303484
M. Wt: 191.27 g/mol
InChI Key: ILSOOWIKYSRUGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06608078B2
Procedure details
A mixture of 1,3-dibenzyl-4-hydroxypiperidine (1.7 g, 6.0 mmole) and 20% palladium hydroxide (0.3 g) in methanol (20 ml) was stirred in hydrogen atmosphere (1 atm.) for 12 hr at 35° C. Catalyst was filtered off, washed with methanol, filtrate was concentrated to dryness to give 4-hydroxy-3-benzylpiperidine as oil. Yield 1.0 g (91%), C12H17NO, m/z 192 (M+1) PMR (CDCl3): 1.66 (1H, m, H3), 1.94 (1H, m, H5), 2.26 (2H, m, H5, & OH, D2O exchangeable), 2.62 (1H, m, H2), 2.74 (1H, m, H6), 3.02 (1H, m, H2), 3.34 (1H, m, H6), 3.52 (1H, bs, NH, D2O exchangeable), 3.9 (1H, m, H4), 4.74 (2H, m, CH2-Ar), 7.28 (5H, m, ArH).
Name
1,3-dibenzyl-4-hydroxypiperidine
Quantity
1.7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:13][CH2:12][CH:11]([OH:14])[CH:10]([CH2:15][C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[CH2:9]1)C1C=CC=CC=1>CO.[H][H].[OH-].[Pd+2].[OH-]>[OH:14][CH:11]1[CH2:12][CH2:13][NH:8][CH2:9][CH:10]1[CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:3.4.5|
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Inputs
Step One
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Name
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1,3-dibenzyl-4-hydroxypiperidine
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CC(C(CC1)O)CC1=CC=CC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.3 g
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Type
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catalyst
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Smiles
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[OH-].[Pd+2].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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Catalyst was filtered off
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WASH
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Type
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WASH
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Details
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washed with methanol, filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC1C(CNCC1)CC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
